Cas no 227099-60-7 (Methanone,1,1'-[5'-(4-benzoylphenyl)[1,1':3',1''-terphenyl]-4,4''-diyl]bis[1-phenyl-)

• Product Name: Methanone,1,1'-[5'-(4-benzoylphenyl)[1,1':3',1''-terphenyl]-4,4''-diyl]bis[1-phenyl-
• CAS No: 227099-60-7
• MF: C₄₅H₃₀O₃
• MW: 618.717912197113
• CID: 244922
• PubChem ID: 11707128
• Update Time: 2025-04-19

Methanone,1,1'-[5'-(4-benzoylphenyl)[1,1':3',1''-terphenyl]-4,4''-diyl]bis[1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,1,1'-[5'-(4-benzoylphenyl)[1,1':3',1''-terphenyl]-4,4''-diyl]bis[1-phenyl-
• Methanone,[5'-(4-benzoylphenyl)[1,1':3',1''-terphenyl]-4,4''-diyl]bis[phenyl- (9CI)
• [4-[3,5-bis(4-benzoylphenyl)phenyl]phenyl]-phenylmethanone
• 227099-60-7
• L144B2TIDV
• 1,3,5-TRIS(4-BENZOYLPHENYL)BENZENE
• UNII-L144B2TIDV
• METHANONE, (5'-(4-BENZOYLPHENYL)(1,1':3',1''-TERPHENYL)-4,''-DIYL)BIS(PHENYL))
• 4', 4'', 4'''-Tribenzoyl-1,3,5-triphenylbenzene
• NS00097371
• Q27282576
• DTXSID60177242
• SCHEMBL133482
• (5'-(4-BENZOYLPHENYL)(1,1':3',1''-TERPHENYL)-4,4''-DIYL)BIS(PHENYL))METHANONE

• Inchi： 1S/C45H30O3/c46-43(34-10-4-1-5-11-34)37-22-16-31(17-23-37)40-28-41(32-18-24-38(25-19-32)44(47)35-12-6-2-7-13-35)30-42(29-40)33-20-26-39(27-21-33)45(48)36-14-8-3-9-15-36/h1-30H
• InChI Key： WOOBPQGYVSIZEF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C2C=CC(C(C3C=CC=CC=3)=O)=CC=2)C=C(C2C=CC(C(C3C=CC=CC=3)=O)=CC=2)C=1

Computed Properties

• Exact Mass: 618.2196
• Monoisotopic Mass: 618.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 48
• Rotatable Bond Count: 9
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21